Cas no 602261-85-8 (1-bromo-4-(isocyanomethyl)benzene)
602261-85-8 structure
Product Name:1-bromo-4-(isocyanomethyl)benzene
CAS No:602261-85-8
MF:C8H6BrN
MW:196.043941020966
MDL:MFCD02664569
CID:502047
PubChem ID:2756842
Update Time:2025-04-19
1-bromo-4-(isocyanomethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-bromo-4-(isocyanomethyl)-
- 1-bromo-4-(isocyanomethyl)benzene
- 4-BROMOBENZYLISOCYANIDE
- 1-bromanyl-4-(isocyanomethyl)benzene
- 4-brombenzylisocyanide
- Benzene,1-bromo-4-(isocyanomethyl)
- 602261-85-8
- SCHEMBL3890376
- EN300-1895200
- GS-0309
- SY063712
- AKOS006276048
- DTXSID40373583
- MFCD02664569
- DB-053560
-
- MDL： MFCD02664569
- Inchi： 1S/C8H6BrN/c1-10-6-7-2-4-8(9)5-3-7/h2-5H,6H2
- InChI Key： VFINYUMVPDVXKG-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C[N+]#[C-]
Computed Properties
- Exact Mass: 194.96800
- Monoisotopic Mass: 194.96836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 4.4Ų
Experimental Properties
- PSA: 0.00000
- LogP: 2.09910
1-bromo-4-(isocyanomethyl)benzene Security Information
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R20/21/22
1-bromo-4-(isocyanomethyl)benzene Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-bromo-4-(isocyanomethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021067-2g |
4-Bromobenzylisocyanide |
602261-85-8 | 2g |
￡677.00 | 2022-03-01 | ||
| Fluorochem | 021067-1g |
4-Bromobenzylisocyanide |
602261-85-8 | 1g |
￡445.00 | 2022-03-01 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY063712-5g |
1-Bromo-4-(isocyanomethyl)benzene |
602261-85-8 | ≥95% | 5g |
¥25722.00 | 2025-04-13 | |
| eNovation Chemicals LLC | K69503-5g |
4-Bromobenzylisocyanide |
602261-85-8 | 95% | 5g |
$1550 | 2024-05-25 | |
| eNovation Chemicals LLC | K69503-25g |
4-Bromobenzylisocyanide |
602261-85-8 | 95% | 25g |
$2650 | 2024-05-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-284179-1g |
4-Bromobenzylisocyanide, |
602261-85-8 | 1g |
￥8235.00 | 2023-09-05 | ||
| Enamine | EN300-1895200-1g |
1-bromo-4-(isocyanomethyl)benzene |
602261-85-8 | 95% | 1g |
$986.0 | 2023-09-18 | |
| Enamine | EN300-1895200-5g |
1-bromo-4-(isocyanomethyl)benzene |
602261-85-8 | 95% | 5g |
$2858.0 | 2023-09-18 | |
| Enamine | EN300-1895200-10g |
1-bromo-4-(isocyanomethyl)benzene |
602261-85-8 | 95% | 10g |
$4236.0 | 2023-09-18 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-284179-1 g |
4-Bromobenzylisocyanide, |
602261-85-8 | 1g |
￥8,235.00 | 2023-07-11 |
1-bromo-4-(isocyanomethyl)benzene Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
602261-85-8 (1-bromo-4-(isocyanomethyl)benzene) Related Products
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